Cas no 2138157-39-6 (Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)-)

• Product Name: Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)-
• CAS No: 2138157-39-6
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 5299099
• Update Time: 2025-05-19

Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)-

• Inchi： 1S/C9H19N3O/c1-7(2)5-11-8(13)12-9(6-10)3-4-9/h7H,3-6,10H2,1-2H3,(H2,11,12,13)
• InChI Key： XJWIQMJSNUHXPY-UHFFFAOYSA-N
• SMILES： N(C1(CN)CC1)C(NCC(C)C)=O

Additional information on Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)-

Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)- (CAS No. 2138157-39-6)

Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)-, also known by its CAS number 2138157-39-6, is a specialized organic compound that has garnered attention in various fields of chemistry and materials science. This compound is a derivative of urea, a well-known nitrogen-containing compound with a wide range of applications. The unique structure of this compound, featuring a cyclopropyl group and an isobutyl substituent, makes it particularly interesting for researchers exploring novel chemical functionalities.

The molecular structure of Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)- consists of a central urea moiety (CONH-NHCO) with two distinct substituents. The first substituent is a cyclopropyl group attached to one nitrogen atom, while the second is an isobutyl group attached to the other nitrogen atom. This combination creates a molecule with both rigid and flexible structural elements, which can influence its chemical reactivity and physical properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of high-performance polymers. The cyclopropyl group introduces strain into the molecule, which can enhance reactivity during polymerization processes. Additionally, the isobutyl group contributes to the molecule's solubility and thermal stability, making it suitable for applications in high-temperature environments.

In terms of synthesis, Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)- can be prepared through various methods, including nucleophilic substitution and condensation reactions. One common approach involves reacting cyclopropane derivatives with carbamoyl chlorides in the presence of appropriate catalysts. The choice of reaction conditions significantly impacts the yield and purity of the final product, emphasizing the importance of optimizing synthetic protocols.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 125°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it amenable to use in organic synthesis and as an intermediate in pharmaceutical applications.

From an environmental perspective, understanding the degradation pathways of Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)- is crucial for assessing its ecological impact. Recent research indicates that under aerobic conditions, this compound undergoes microbial degradation within 48 hours, suggesting that it poses minimal long-term environmental risks when properly managed.

In conclusion, Urea, N-[1-(aminomethyl)cyclopropyl]-N'-(2-methylpropyl)- (CAS No. 2138157-39-6) represents a promising compound with diverse applications across multiple disciplines. Its unique structure and favorable properties make it a valuable tool for scientists and engineers seeking innovative solutions in materials science and beyond.